7-Chloro-1-(4-chlorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-1-(4-chlorophenyl)-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H20Cl2N2O4/c24-15-3-1-14(2-4-15)20-19-21(28)17-13-16(25)5-6-18(17)31-22(19)23(29)27(20)8-7-26-9-11-30-12-10-26/h1-6,13,20H,7-12H2
• InChI Key: KEKNDDZQJZUXGQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H20Cl2N2O4
• Molecular Weight: 459.3 g/mol

Description

7-Chloro-1-(4-chlorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C23H20Cl2N2O4 and its molecular weight is 459.32. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-1-(4-chlorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-1-(4-chlorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Molecular Structures

• Compounds with morpholine components, such as the Co(III) complexes involving morpholine, have been synthesized and characterized, offering insights into their structural properties and potential applications in catalysis and materials science (Amirnasr et al., 2001).
• Research on photoluminescent conjugated polymers containing pyrrolopyrrole units indicates potential applications in electronic and photonic devices, demonstrating the material's capacity for strong photoluminescence and high photochemical stability (Beyerlein & Tieke, 2000).

Electronic and Optical Applications

• Studies on macro and nanocrystals of chlorophenyl derivatives have explored their utility in electronic filters, frequency doubling circuits, and opto-electronic applications, highlighting the material's versatility in nano and macro-scale electronic components (Kolanjinathan et al., 2020).
• The development of antitubercular agents through the synthesis of pyridines and dihydro-6H-quinolin-5-ones tethered with aryls and heteroaryls, showcases the compound's potential in pharmaceutical applications and drug design (Kantevari et al., 2011).

Surface Modification and Material Science

• Research on the surface protection of organic pigments through modification using mixed-micelle systems indicates the compound's relevance in improving the dispersibility and stability of pigments, with applications in coatings and material science (Š. Fabjan et al., 2016).